Cas no 868734-50-3 (2-(4-Fluoroanilino)isonicotinic acid)
2-(4-Fluoroanilino)isonicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Fluoroanilino)isonicotinic acid
- 2-(4-fluoroanilino)pyridine-4-carboxylic acid
- I02-4820
- SCHEMBL1136838
- AKOS000214667
- IRCLDFRYCGKPSL-UHFFFAOYSA-N
- 2-(4-Fluorophenylamino)isonicotinic acid
- FT-0681557
- 2-((4-Fluorophenyl)amino)isonicotinicacid
- DTXSID20651396
- 2-((4-Fluorophenyl)amino)isonicotinic acid
- 868734-50-3
-
- MDL: MFCD11132136
- Inchi: 1S/C12H9FN2O2/c13-9-1-3-10(4-2-9)15-11-7-8(12(16)17)5-6-14-11/h1-7H,(H,14,15)(H,16,17)
- InChI Key: IRCLDFRYCGKPSL-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)NC1C=C(C(=O)O)C=CN=1
Computed Properties
- Exact Mass: 232.06500
- Monoisotopic Mass: 232.06480570g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 62.2Ų
Experimental Properties
- PSA: 62.22000
- LogP: 2.73550
2-(4-Fluoroanilino)isonicotinic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019122331-5g |
2-((4-Fluorophenyl)amino)isonicotinic acid |
868734-50-3 | 95% | 5g |
$463.50 | 2023-08-31 | |
| TRC | F046320-125mg |
2-(4-Fluoroanilino)isonicotinic acid |
868734-50-3 | 125mg |
$ 230.00 | 2022-06-05 | ||
| TRC | F046320-250mg |
2-(4-Fluoroanilino)isonicotinic acid |
868734-50-3 | 250mg |
$ 375.00 | 2022-06-05 | ||
| Matrix Scientific | 053489-500mg |
2-(4-Fluoroanilino)isonicotinic acid |
868734-50-3 | 500mg |
$237.00 | 2023-09-10 | ||
| Matrix Scientific | 053489-2.5g |
2-(4-Fluoroanilino)isonicotinic acid |
868734-50-3 | 2.5g |
$720.00 | 2023-09-10 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1650306-5g |
2-((4-Fluorophenyl)amino)isonicotinic acid |
868734-50-3 | 98% | 5g |
¥5769.00 | 2024-04-27 | |
| Crysdot LLC | CD11040600-5g |
2-((4-Fluorophenyl)amino)isonicotinic acid |
868734-50-3 | 95+% | 5g |
$446 | 2024-07-18 |
2-(4-Fluoroanilino)isonicotinic acid Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 2-(4-Fluoroanilino)isonicotinic acid
Recent Advances in the Study of 2-(4-Fluoroanilino)isonicotinic acid (CAS: 868734-50-3)
2-(4-Fluoroanilino)isonicotinic acid (CAS: 868734-50-3) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a bioactive molecule, particularly in the context of enzyme inhibition and therapeutic applications. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and potential applications in drug development.
The compound belongs to the class of isonicotinic acid derivatives, which are known for their diverse pharmacological activities. The presence of a fluoroanilino moiety enhances its binding affinity to specific biological targets, making it a promising candidate for further investigation. Recent studies have focused on its synthesis, structural characterization, and preliminary biological evaluations, which are discussed in detail in the following sections.
One of the key advancements in the study of 2-(4-Fluoroanilino)isonicotinic acid is its role as a potential inhibitor of certain enzymes involved in inflammatory pathways. In vitro studies have demonstrated its ability to modulate the activity of cyclooxygenase-2 (COX-2), suggesting its utility in the development of anti-inflammatory agents. Additionally, its pharmacokinetic properties, such as solubility and metabolic stability, have been investigated to assess its suitability for oral administration.
Another area of research has explored the compound's interactions with nucleic acids, particularly its potential to bind to DNA and RNA structures. This property could be leveraged in the design of novel chemotherapeutic agents or as a tool for studying nucleic acid-protein interactions. Computational modeling studies have provided insights into the binding modes and energetics of these interactions, further elucidating its mechanism of action.
In conclusion, 2-(4-Fluoroanilino)isonicotinic acid (CAS: 868734-50-3) represents a versatile scaffold with multiple applications in medicinal chemistry and chemical biology. Ongoing research aims to optimize its pharmacological profile and explore its therapeutic potential in various disease models. The compound's unique structural features and biological activities make it a valuable subject for future investigations in the field.
868734-50-3 (2-(4-Fluoroanilino)isonicotinic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)